N-[(allylamino)carbonyl]-2,5,6-trichloro-4-methylnicotinamide

• IUPAC Name: 2,5,6-trichloro-4-methyl-N-(prop-2-enylcarbamoyl)pyridine-3-carboxamide
• InChI: InChI=1S/C11H10Cl3N3O2/c1-3-4-15-11(19)17-10(18)6-5(2)7(12)9(14)16-8(6)13/h3H,1,4H2,2H3,(H2,15,17,18,19)
• InChI Key: HQCCMKLXBZNDNK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC(=C1Cl)Cl)Cl)C(=O)NC(=O)NCC=C
• Molecular Formula: C11H10Cl3N3O2
• Molecular Weight: 322.6 g/mol

Description

N-[(allylamino)carbonyl]-2,5,6-trichloro-4-methylnicotinamide, commonly known as AT-1013, is a novel compound that has been developed for scientific research purposes. It is a member of the nicotinamide family of compounds, which have been shown to have a variety of biological activities. AT-1013 has been found to possess potent anti-inflammatory and anti-cancer properties, making it a promising candidate for further investigation.

Mechanism of Action

AT-1013 exerts its anti-inflammatory and anti-cancer effects through multiple mechanisms. It has been found to inhibit the NF-κB signaling pathway, which is involved in the regulation of inflammation and cell survival. AT-1013 also activates the AMP-activated protein kinase (AMPK) pathway, which regulates cellular energy metabolism and is involved in the regulation of cell growth and survival.
Biochemical and Physiological Effects:
AT-1013 has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, which are responsible for the initiation and maintenance of inflammation. AT-1013 has also been shown to induce apoptosis in cancer cells, making it a promising candidate for cancer therapy.

Advantages and Limitations for Lab Experiments

AT-1013 has several advantages for lab experiments. It is a potent and selective inhibitor of the NF-κB signaling pathway, making it a valuable tool for studying the role of NF-κB in inflammation and cancer. However, AT-1013 has some limitations. It is relatively expensive and difficult to synthesize, which may limit its availability for some researchers.

Future Directions

There are several future directions for research on AT-1013. One area of interest is the development of more efficient synthesis methods for AT-1013, which would make it more widely available for research purposes. Another area of interest is the investigation of the potential of AT-1013 as a therapeutic agent for other diseases, such as autoimmune disorders and metabolic diseases. Finally, further research is needed to elucidate the precise mechanisms of action of AT-1013, which could lead to the development of more effective therapies for inflammation and cancer.

Scientific Research Applications

AT-1013 has been extensively studied for its potential as an anti-inflammatory and anti-cancer agent. It has been found to inhibit the production of pro-inflammatory cytokines and chemokines, which are responsible for the initiation and maintenance of inflammation. AT-1013 has also been shown to induce apoptosis in cancer cells, making it a promising candidate for cancer therapy.